1-Benzyl-3-oxoquinuclidinium bromide

• CAS No.: 10315-08-9
• Molecular Formula: C14H18NO+
• Molecular Weight: 216.30 g/mol
• IUPAC Name: 1-benzyl-1-azoniabicyclo[2.2.2]octan-3-one
• InChI: InChI=1S/C14H18NO/c16-14-11-15(8-6-13(14)7-9-15)10-12-4-2-1-3-5-12/h1-5,13H,6-11H2/q+1
• InChI Key: FVHJUTYAQQXYIV-UHFFFAOYSA-N
• Canonical SMILES: C1C[N+]2(CCC1C(=O)C2)CC3=CC=CC=C3

Description

1-Benzyl-3-oxoquinuclidinium bromide is a useful research compound. Its molecular formula is C14H18NO+ and its molecular weight is 216.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40.4 g (236 mmol) of benzyl bromide was added dropwise over 15 minutes to 29.5 g (236 mmol) of 3-quinuclidinone in 120 ml of acetonitrile and the suspension formed was filtered through a frit after 2 hours at 25° C. Washing with n-hexane (2×50 ml) and drying gave 65.3 g (93 percent) of 1-benzyl-3-oxoquinuclidinium bromide in the form of a white crystalline solid. Other data concerning the product was: ##EQU4##